Cas no 1805940-80-0 (5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1805940-80-0
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4844222
• Update Time: 2025-10-31

5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-2-17-6(7(11,12)13)5(21(10,18)19)4(3)20-8(14,15)16/h2H,1H2
• InChI Key： XCBIMSQDBKDULE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(=C1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.5
• Topological Polar Surface Area: 64.599

Additional information on 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride

Introduction to 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805940-80-0) and Its Applications in Modern Chemical Biology

The compound 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805940-80-0) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features, characterized by the presence of multiple functional groups such as bromomethyl, trifluoromethoxy, and trifluoromethyl substituents on a pyridine backbone, make it a versatile intermediate in the synthesis of biologically active molecules. This introduction explores the compound's chemical properties, synthetic methodologies, and its emerging role in drug discovery, particularly in the context of recent advancements in medicinal chemistry.

At the heart of this compound's utility lies its pyridine core, a heterocyclic aromatic system widely recognized for its prevalence in natural products and pharmaceuticals. The pyridine ring in 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride serves as a scaffold that can be readily modified through various chemical reactions, enabling the construction of complex molecular architectures. The bromomethyl group, for instance, provides a reactive handle for nucleophilic substitution reactions, facilitating the introduction of diverse functional units. Meanwhile, the trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects and lipophilicity, respectively, which are often critical for optimizing pharmacokinetic properties in drug candidates.

The synthesis of this compound involves a multi-step process that typically begins with the functionalization of a pyridine precursor. One common approach involves the selective bromination of a pyridine derivative followed by sulfonylation and further substitution with trifluoromethoxy and trifluoromethyl groups. The final step often involves the conversion of a hydroxyl or amine group into a sulfonyl chloride, which enhances reactivity in subsequent synthetic transformations. Recent advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride with higher yields and purity.

In the realm of drug discovery, this compound has garnered attention for its potential as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The structural features of 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride allow it to be incorporated into molecules designed to modulate kinase activity. For example, modifications at the bromomethyl position can be exploited to create covalent inhibitors that bind irreversibly to target kinases, enhancing drug efficacy. Additionally, the presence of fluorinated groups can improve metabolic stability and binding affinity, key factors in drug design.

Recent studies have highlighted the compound's utility in developing small-molecule probes for biochemical assays. By serving as a precursor to more complex molecules, it enables researchers to investigate the roles of specific kinases in cellular processes. Such probes are invaluable tools for understanding disease mechanisms and identifying novel therapeutic targets. Moreover, the versatility of this compound has been leveraged in fragment-based drug design approaches, where small molecular fragments are combined to generate lead compounds with improved pharmacological properties. The ability to rapidly modify different functional groups on the pyridine core allows for rapid screening and optimization.

The impact of fluorinated compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced binding affinity, metabolic stability, and oral bioavailability. In the case of 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride, the combination of multiple fluorinated substituents makes it an attractive candidate for designing next-generation drugs. Recent computational studies have demonstrated how these fluorine atoms can influence electronic distributions and hydrogen bonding interactions within biological targets, providing insights into structure-activity relationships.

Another emerging application of this compound is in materials science, particularly in the development of advanced polymers and liquid crystals. The presence of electron-withdrawing groups like trifluoromethoxy and trifluoromethyl can tailor electronic properties such as conductivity and optical characteristics. Researchers have explored incorporating derivatives of this compound into polymer backbones to create materials with tailored functionalities for use in electronic devices or optical coatings. The reactivity provided by the sulfonyl chloride group also allows for further functionalization, enabling the creation of hybrid materials with combined chemical and physical properties.

The future prospects for 5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride are promising given its broad utility across multiple domains. As synthetic methodologies continue to evolve, new derivatives will likely be synthesized with enhanced properties for pharmaceutical applications. Additionally, advances in computational chemistry may further accelerate the design process by predicting how modifications at different positions on the pyridine ring will affect biological activity. Collaborative efforts between chemists and biologists will be essential to fully realize its potential in drug discovery.

In conclusion,5-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805940-80-0) stands as a testament to how structural complexity can drive innovation in chemical biology. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules with tailored properties. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.